Cas no 941871-53-0 (N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 941871-53-0
• MF: C₂₃H₂₉N₃O₅
• MW: 427.49346613884
• CID: 5458373
• Update Time: 2025-07-01

N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-N'-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide
• N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C23H29N3O5/c1-29-19-7-3-17(4-8-19)15-24-22(27)23(28)25-16-21(26-11-13-31-14-12-26)18-5-9-20(30-2)10-6-18/h3-10,21H,11-16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： RGYMNPYGVKHKBO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC(C1=CC=C(OC)C=C1)N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

Comprehensive Overview of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 941871-53-0)

The compound N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 941871-53-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including methoxyphenyl and morpholin-4-yl moieties, which are of significant interest in medicinal chemistry and material science. This compound's intricate design makes it a subject of research in drug discovery, particularly for targeting specific biological pathways.

In recent years, the demand for N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide has grown due to its potential applications in pharmaceutical intermediates and biologically active compounds. Researchers are exploring its role in modulating enzyme activity or receptor binding, aligning with the current trend of precision medicine and targeted therapy. The presence of the morpholine ring in its structure is particularly noteworthy, as this group is often associated with improved solubility and bioavailability in drug candidates.

The synthesis of CAS No. 941871-53-0 involves multi-step organic reactions, often requiring high-yield coupling techniques and protective group strategies. Its methoxy-substituted aromatic rings contribute to its stability and reactivity, making it a versatile building block in synthetic chemistry. This aligns with the broader industry focus on sustainable synthesis and green chemistry, as researchers seek efficient methods to produce such complex molecules with minimal environmental impact.

From an analytical perspective, N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide can be characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, especially when used in high-throughput screening or structure-activity relationship (SAR) studies. The growing emphasis on data-driven drug design has further increased the relevance of such detailed analytical profiling.

The compound's potential extends beyond pharmaceuticals. Its unique structure has sparked interest in material science applications, particularly in the development of functional polymers or advanced coatings. The methoxyphenyl groups may contribute to specific optical or electronic properties, making it a candidate for organic electronics research. This multidisciplinary appeal reflects the broader convergence of chemistry, biology, and materials engineering in modern scientific exploration.

As the scientific community continues to investigate CAS No. 941871-53-0, questions about its metabolic stability, toxicity profile, and scalable synthesis remain active areas of inquiry. These topics align with frequently searched terms in scientific databases, such as "drug-like properties of morpholine derivatives" or "synthetic routes for methoxy-containing compounds". The compound's development trajectory mirrors the industry's shift toward rational molecular design and computational chemistry approaches.

In conclusion, N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide represents a fascinating case study in modern chemical research. Its structural complexity and potential applications across multiple disciplines make it a compound worth watching in the coming years, particularly as personalized medicine and smart materials continue to dominate scientific discourse. Future research may uncover novel uses for this molecule, further solidifying its importance in cutting-edge chemistry and applied sciences.